Cas no 1339593-46-2 (1-(dimethyl-1,3-thiazol-4-yl)ethane-1-thiol)

• Product Name: 1-(dimethyl-1,3-thiazol-4-yl)ethane-1-thiol
• CAS No: 1339593-46-2
• MF: C₇H₁₁NS₂
• MW: 173.298938989639
• CID: 5869112
• PubChem ID: 63750918
• Update Time: 2025-10-09

1-(dimethyl-1,3-thiazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanethiol, α,2,5-trimethyl-
• 1-(dimethyl-1,3-thiazol-4-yl)ethane-1-thiol
• EN300-1289356
• AKOS013062007
• 1339593-46-2

• Inchi： 1S/C7H11NS2/c1-4(9)7-5(2)10-6(3)8-7/h4,9H,1-3H3
• InChI Key： DRWSNOSPVPMCQJ-UHFFFAOYSA-N
• SMILES： C(C1=C(SC(C)=N1)C)(S)C

Computed Properties

• Exact Mass: 173.03329170g/mol
• Monoisotopic Mass: 173.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±25.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Additional information on 1-(dimethyl-1,3-thiazol-4-yl)ethane-1-thiol

1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol: A Comprehensive Overview

1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol, also known by its CAS number 1339593-46-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiol-containing heterocycles, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiazole ring substituted with dimethyl groups at the 4-position and an ethanethiol group attached to the same position, making it a versatile building block for further chemical modifications.

The structure of 1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol is characterized by a five-membered thiazole ring containing sulfur and nitrogen atoms. The dimethyl substitution at the 4-position enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor for the development of advanced materials, including conductive polymers and bioactive molecules. Researchers have also explored its role in catalytic processes, where its sulfur-based functional groups play a critical role in facilitating chemical transformations.

In terms of synthesis, 1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol can be prepared through various routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of dimethylthiazole with an appropriate thiolating agent under controlled conditions. This approach ensures high yields and excellent purity, making it suitable for large-scale production. The compound's ability to undergo further functionalization has made it a cornerstone in the development of novel chemical entities with tailored properties.

The application of 1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol extends beyond traditional chemistry. In the field of materials science, it has been utilized as a precursor for the synthesis of thiol-based polymers, which exhibit exceptional thermal and mechanical properties. These polymers find applications in electronics, aerospace, and automotive industries due to their ability to withstand harsh environmental conditions. Additionally, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to conventional building blocks.

In terms of biological applications, 1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol has shown promise as a bioactive molecule with potential therapeutic effects. Studies have demonstrated its ability to interact with biological systems at the molecular level, suggesting its role in drug discovery and development. Researchers are particularly interested in its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The versatility of 1-(Dimethyl-1,3-thiazol-4-yli)ethane-thiol lies in its ability to serve as a platform for further chemical modifications. By introducing different substituents or functional groups, chemists can tailor its properties to suit specific applications. For instance, the introduction of electron-withdrawing groups can enhance its reactivity in catalytic processes, while electron-donating groups can improve its compatibility with biological systems.

In conclusion, 1-(Dimethyl-thiazol-yli)ethanethiol) is a compound with immense potential across multiple disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing technology and medicine.